Cas no 338750-59-7 (4-bromo-2-methoxy-6-[(1Z)-[(4-methoxyphenyl)imino]methyl]phenol)

• Product Name: 4-bromo-2-methoxy-6-[(1Z)-[(4-methoxyphenyl)imino]methyl]phenol
• CAS No: 338750-59-7
• MF: C₁₅H₁₄BrNO₃
• MW: 336.181
• CID: 4647564
• Update Time: 2025-06-11

4-bromo-2-methoxy-6-[(1Z)-[(4-methoxyphenyl)imino]methyl]phenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-methoxy-6-[(1Z)-[(4-methoxyphenyl)imino]methyl]phenol

Additional information on 4-bromo-2-methoxy-6-[(1Z)-[(4-methoxyphenyl)imino]methyl]phenol

Chemical Profile of 4-bromo-2-methoxy-6-[(1Z)-[(4-methoxyphenyl)imino]methyl]phenol (CAS No. 338750-59-7)

4-bromo-2-methoxy-6-[(1Z)-[(4-methoxyphenyl)imino]methyl]phenol, identified by its CAS number 338750-59-7, is a complex organic compound with significant potential in the field of pharmaceutical and biochemical research. This molecule, featuring a brominated aromatic ring system coupled with methoxy and imino functional groups, has garnered attention due to its structural uniqueness and the diverse biological activities it may exhibit. The presence of multiple reactive sites, including the bromo and methoxy substituents, as well as the imino linkage, makes this compound a valuable scaffold for further chemical modifications and biological evaluations.

The compound’s structure consists of a central phenolic ring substituted at positions 2 and 6 with a methoxy group and a bromine atom, respectively. The key feature of interest is the (1Z)-[(4-methoxyphenyl)imino]methyl side chain attached to the phenol at position 6. This side chain introduces a rigid planar structure due to the double bond in the imine moiety, which could influence both its solubility and interactions with biological targets. The 4-methoxyphenyl part of the side chain further enhances its potential as a pharmacophore by providing additional hydrophobic interactions and electronic effects that can modulate activity.

Recent advancements in drug discovery have highlighted the importance of polyfunctionalized aromatic compounds as leads for therapeutic intervention. The combination of bromo, methoxy, and imino groups in 4-bromo-2-methoxy-6-[(1Z)-[(4-methoxyphenyl)imino]methyl]phenol suggests that it may possess properties suitable for various biological pathways. For instance, the bromine atom can serve as a handle for further cross-coupling reactions, enabling the synthesis of derivatives with tailored properties. Meanwhile, the methoxy groups can influence metabolic stability and binding affinity, while the imine linkage offers opportunities for hydrogen bonding interactions.

In the context of medicinal chemistry, such structures are often explored for their potential as kinase inhibitors or modulators of other enzyme systems. The rigid planar nature of the imine side chain could facilitate specific binding to protein targets, while the aromatic rings provide opportunities for π-stacking interactions. Moreover, the electronic distribution across the molecule, influenced by substituents like bromine and methoxy groups, could fine-tune its pharmacological activity. These features make 4-bromo-2-methoxy-6-[(1Z)-[(4-methoxyphenyl)imino]methyl]phenol an intriguing candidate for further investigation.

Current research in biochemical pharmacology has demonstrated that compounds with similar structural motifs exhibit diverse biological activities. For example, derivatives containing imine linkages have been reported to interact with transcription factors and signaling proteins, potentially leading to therapeutic effects in areas such as inflammation and cancer. The presence of multiple aromatic rings in this compound also aligns it with studies on polyaromatic molecules that have shown promise in modulating neurological pathways. While specific applications have not yet been fully elucidated for this exact compound, its structural features suggest broad utility.

The synthesis of 4-bromo-2-methoxy-6-[(1Z)-[(4-methoxyphenyl)imino]methyl]phenol would likely involve multi-step organic transformations starting from readily available precursors. Key steps might include bromination at specific positions on an aromatic ring, followed by functionalization at other sites to introduce methoxy groups and the imine side chain. The formation of the imine bond typically involves condensation reactions between an aldehyde or ketone derivative and an amine or amide precursor under controlled conditions. Such synthetic strategies are well-established in synthetic organic chemistry and could be adapted to produce this compound efficiently.

Evaluation of this compound’s biological activity would require rigorous testing in vitro and in vivo. Initial screens might focus on assessing interactions with enzymes or receptors relevant to known therapeutic pathways. For instance, kinase assays could determine if it inhibits or activates any known kinases, while cell-based assays might explore its effects on proliferation or apoptosis. Additionally, molecular docking studies could provide insights into how it binds to potential targets by modeling its interaction with protein structures.

The chemical stability of 4-bromo-2-methoxy-6-[(1Z)-[(4-methoxyphenyl)imino]methyl]phenol would also be a critical consideration during development. Factors such as solubility, pH sensitivity, and degradation pathways would influence its suitability for formulation into pharmaceutical products. Stability studies would likely involve storage tests under various conditions to assess shelf life and identify any degradation products that might arise over time. These studies are essential for ensuring that the compound remains effective throughout its intended use period.

In conclusion,4-bromo-2-methoxy-6-[(1Z)-[(4-methoxyphenyl)imino]methyl]phenol (CAS No. 338750-59-7) represents a structurally interesting molecule with potential applications in pharmaceutical research. Its unique combination of functional groups—particularly the bromo, methoxy, and imino moieties—makes it a versatile scaffold for further chemical exploration and biological evaluation. As drug discovery continues to evolve toward more complex molecular architectures,this compound offers promising avenues for developing novel therapeutic agents that address unmet medical needs.